Cas no 499200-92-9 (3-chloro-6-(3-methyl-1H-pyrazol-1-yl)pyridazine)

3-Chloro-6-(3-methyl-1H-pyrazol-1-yl)pyridazine is a heterocyclic compound featuring a pyridazine core substituted with a chloro group and a 3-methylpyrazole moiety. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceuticals and agrochemicals. The chloro group enhances reactivity for further functionalization, while the pyrazole ring contributes to potential biological activity. Its well-defined molecular architecture makes it valuable for designing targeted compounds in medicinal chemistry. The compound's stability and compatibility with various reaction conditions further underscore its utility in research and industrial settings. Suitable for controlled derivatization, it serves as a key intermediate in the development of novel bioactive molecules.
3-chloro-6-(3-methyl-1H-pyrazol-1-yl)pyridazine structure
499200-92-9 structure
Product Name:3-chloro-6-(3-methyl-1H-pyrazol-1-yl)pyridazine
CAS No:499200-92-9
MF:C8H7ClN4
MW:194.620979547501
CID:1552643
PubChem ID:39869129
Update Time:2025-06-07

3-chloro-6-(3-methyl-1H-pyrazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

    • Pyridazine, 3-chloro-6-(3-methyl-1H-pyrazol-1-yl)-
    • 3-chloro-6-(3-methyl-1H-pyrazol-1-yl)pyridazine
    • 3-CHLORO-6-(3-METHYLPYRAZOL-1-YL)PYRIDAZINE
    • 499200-92-9
    • AKOS009820131
    • EN300-43591
    • G40441
    • Z443336274
    • CS-0249464
    • Inchi: 1S/C8H7ClN4/c1-6-4-5-13(12-6)8-3-2-7(9)10-11-8/h2-5H,1H3
    • InChI Key: UPFYZRLXPPXQOR-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(N=N1)N1C=CC(C)=N1

Computed Properties

  • Exact Mass: 194.03611
  • Monoisotopic Mass: 194.0359239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • PSA: 43.6

3-chloro-6-(3-methyl-1H-pyrazol-1-yl)pyridazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C375335-25mg
3-chloro-6-(3-methyl-1H-pyrazol-1-yl)pyridazine
499200-92-9
25mg
$ 50.00 2022-06-01
TRC
C375335-50mg
3-chloro-6-(3-methyl-1H-pyrazol-1-yl)pyridazine
499200-92-9
50mg
$ 95.00 2022-06-01
TRC
C375335-250mg
3-chloro-6-(3-methyl-1H-pyrazol-1-yl)pyridazine
499200-92-9
250mg
$ 320.00 2022-06-01
Enamine
EN300-43591-0.05g
3-chloro-6-(3-methyl-1H-pyrazol-1-yl)pyridazine
499200-92-9 95%
0.05g
$76.0 2023-04-30
Enamine
EN300-43591-0.1g
3-chloro-6-(3-methyl-1H-pyrazol-1-yl)pyridazine
499200-92-9 95%
0.1g
$113.0 2023-04-30
Enamine
EN300-43591-0.25g
3-chloro-6-(3-methyl-1H-pyrazol-1-yl)pyridazine
499200-92-9 95%
0.25g
$162.0 2023-04-30
Enamine
EN300-43591-0.5g
3-chloro-6-(3-methyl-1H-pyrazol-1-yl)pyridazine
499200-92-9 95%
0.5g
$310.0 2023-04-30
Enamine
EN300-43591-1.0g
3-chloro-6-(3-methyl-1H-pyrazol-1-yl)pyridazine
499200-92-9 95%
1g
$414.0 2023-04-30
Enamine
EN300-43591-2.5g
3-chloro-6-(3-methyl-1H-pyrazol-1-yl)pyridazine
499200-92-9 95%
2.5g
$810.0 2023-04-30
Enamine
EN300-43591-5.0g
3-chloro-6-(3-methyl-1H-pyrazol-1-yl)pyridazine
499200-92-9 95%
5g
$1199.0 2023-04-30
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